1,3-dimethyl-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 1,3-dimethyl-6-oxo-7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C9H9N3O3/c1-4-7-5(9(14)15)3-6(13)10-8(7)12(2)11-4/h3H,1-2H3,(H,10,13)(H,14,15)
• InChI Key: AHZKOAJLIGXULD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=O)N2)C(=O)O)C
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• CAS RN: 1160246-28-5

Description

“1,3-dimethyl-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is a complex organic compound. It belongs to the class of compounds known as pyrazolopyridines, which are bicyclic heterocycles containing a pyrazole ring fused to a pyridine ring. Pyrazolopyridines are important in medicinal chemistry due to their wide range of biological and pharmacological activities.

Synthesis Analysis

The synthesis of pyrazolopyridines has been the subject of many studies. A common method involves the use of acidic catalysts, such as amorphous carbon-supported sulfonic acid (AC-SO3H), to facilitate the reaction. This method provides the desired products with moderate to good yields and has several advantages, including room temperature conditions, short reaction time, and operational simplicity.

Chemical Reactions Analysis

The chemical reactions involving pyrazolopyridines are diverse and depend on the specific substituents present on the molecule. The synthesis methods are systematized according to the method to assemble the pyrazolopyridine system.

Scientific Research Applications

Structural and Vibrational Studies

1,3-Dimethyl-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid has been a subject of interest in structural and vibrational studies. Research has shown that its solid phase FT-IR and FT-Raman spectra can be interpreted with the aid of normal coordinate analysis following full structure optimization. This is based on density functional theory (DFT) using standard methods and scaling factors, providing a reliable description of the fundamentals of its structure (Bahgat et al., 2009).

Synthesis Methods

Efficient synthesis methods for compounds related to this compound have been developed. For example, using water as a solvent under microwave irradiation has been found to afford high yields of related compounds (Romo et al., 2021).

Structural Development for Specific Receptor Agonism

This compound has also been explored for its potential as a selective agonist for human peroxisome proliferator-activated receptor alpha (hPPARα). Structural development of 1H-pyrazolo-[3,4-b]pyridine-4-carboxylic acid derivatives, including modifications of this compound, indicate that certain structural features are critical for hPPARα agonistic activity (Miyachi et al., 2019).

Applications in X-ray Crystallography

The compound has been used as an important intermediate in X-ray crystallography. For instance, it's a key intermediate in the synthesis of apixaban, an anticoagulant. X-ray powder diffraction data for such intermediates provide valuable information for structural analysis (Wang et al., 2017).

Future Directions

The future directions in the research and development of “1,3-dimethyl-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” and related compounds could involve the exploration of their potential applications in industry, biology, and the advancement of human society. There is also a need for more green chemistry techniques in the synthesis of these compounds.